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Compound of Interest

Compound Name: Tazobactam Diphenylmethyl Ester

CAS No.: 89789-07-1

Cat. No.: B1631298

Get Quote

CAS 89789-07-1 | Benzhydryl (2S,3S,5R)-3-((1H-1,2,3-triazol-1-yl)methyl)-3-methyl-7-oxo-4-

thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4,4-dioxide[1]

Executive Summary
Tazobactam Diphenylmethyl Ester (Tazobactam Benzhydryl Ester) is the penultimate

intermediate in the synthesis of Tazobactam Sodium, a potent

-lactamase inhibitor. Its isolation purity determines the downstream quality of the final API. This
guide details the physicochemical properties, specifically melting point and density, and
correlates them with process engineering parameters for researchers and scale-up chemists.

Physicochemical Profile
The diphenylmethyl ester moiety serves as a lipophilic protecting group, stabilizing the C-2

carboxylic acid during the aggressive oxidation and nucleophilic substitution steps required to

construct the sulfone and triazole moieties.
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Property Value / Range Context & Validation

Melting Point (High Purity) 201 – 203°C

Indicates anhydrous,

crystalline form (purity >99.5%)

[1].

Melting Point (Tech Grade) 192 – 195°C

Often indicates residual

solvent (solvate formation) or

trace monoxide impurity.

Density (Predicted) 1.47 ± 0.1 g/cm³
Calculated based on skeletal

structure.

Bulk Density (Tapped) 0.45 – 0.60 g/cm³

Typical for the micronized

powder; critical for reactor

loading calculations.

Molecular Formula C₂₃H₂₂N₄O₅S MW: 466.51 g/mol

Appearance
White to off-white crystalline

powder

Yellowing indicates thermal

degradation or oxide

impurities.

Solubility DCM, DMSO, Ethyl Acetate
Insoluble in water; sparingly

soluble in alcohols.

Technical Insight: The melting point is a "hard" quality attribute. A depression below 195°C

typically signals the presence of the sulfoxide intermediate (incomplete oxidation) or ring-

opened degradation products formed during the triazole insertion.

Synthesis & Isolation Logic
To understand the melting point variability, one must analyze the synthesis pathway. The

modern industrial route avoids the hazardous azide chemistry (using sodium azide and

acetylene) in favor of a direct nucleophilic substitution using 1,2,3-triazole.[2]
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The "Double Oxidation" Pathway
The highest purity ester is achieved via the oxidation of the chloromethyl penam precursor

followed by triazole substitution.

Benzhydryl 2β-chloromethyl
penicillanate

Oxidation
(KMnO4/Acetic Acid)

Step 1 Chloromethyl Sulfone
Intermediate
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(1,2,3-Triazole / Base)
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Tazobactam

Diphenylmethyl Ester
(CAS 89789-07-1)

Crystallization Deprotection
(m-Cresol/Acid)

Step 3 Tazobactam Acid

Click to download full resolution via product page

Figure 1: High-fidelity synthesis pathway emphasizing the sulfone formation prior to triazole

insertion to minimize steric byproducts.

Protocol: Crystallization for MP Optimization
The melting point of 201-203°C is achieved only through controlled crystallization.

Dissolution: Dissolve crude ester in Dichloromethane (DCM).

Washing: Wash with saturated NaHCO₃ to remove unreacted triazole (acidic proton).

Solvent Swap: Distill off DCM while adding Isopropyl Alcohol (IPA) or Ethyl Acetate.

Nucleation: Cool to 0-5°C. The ester crystallizes as a dense white solid.

Drying: Vacuum dry at 45°C. Note: Temperatures >50°C during drying can cause surface

amorphization, lowering the apparent MP.

Critical Process Parameters (CPP)
Density Considerations in Scale-Up
While the skeletal density is ~1.47 g/cm³, the bulk density is the operational parameter.

Reactor Volume: The ester is voluminous. A 100kg batch may require a 1000L reactor if the

crystallization yields a "fluffy" polymorph (low bulk density).
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Filtration: High-density crystals (grown slowly from Ethyl Acetate) filter 3x faster than rapid

precipitates from Acetone/Water.

Impurity Profiling via Melting Point
Observed MP Diagnosis Corrective Action

201 - 203°C Target Specification Proceed to deprotection.

195 - 198°C Trace Solvent/Moisture
Extended vacuum drying;

check LOD (Loss on Drying).

< 190°C Structural Impurity

Likely contains de-methylated

byproducts or sulfoxide.

Recrystallize from DCM/IPA.

Analytical Validation (Self-Validating System)
To ensure the material meets the "Researchers & Scientists" standard, rely on this orthogonal

testing protocol:

HPLC Purity: >99.0% (Area normalization).

Column: C18 (e.g., Agilent Zorbax), 150mm x 4.6mm.

Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (Gradient).

DSC (Differential Scanning Calorimetry):

Run at 10°C/min.

Look for a sharp endotherm onset at 201°C. A broad peak suggests a mixture of

polymorphs.

IR Spectroscopy:

Carbonyl stretch (β-lactam): ~1790-1800 cm⁻¹.

Sulfone stretches: ~1320 cm⁻¹ and 1140 cm⁻¹.
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Deprotection: The Final Step
The diphenylmethyl group is cleaved to yield the active drug.

Reagent: m-Cresol is the preferred scavenger for the benzhydryl cation.

Mechanism: Acid-catalyzed solvolysis.

Yield Impact: Purity of the ester (defined by MP) directly correlates to the color and yield of

the final Tazobactam acid. Impure ester leads to a "red/brown" final product requiring

expensive resin purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Characterization & Process Engineering:
Tazobactam Diphenylmethyl Ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631298/docs#technical-characterization-process-
engineering-tazobactam-diphenylmethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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